Cas no 1388076-46-7 ((3-Chloro-2-methoxyphenyl)hydrazine)

(3-Chloro-2-methoxyphenyl)hydrazine structure
1388076-46-7 structure
Product Name:(3-Chloro-2-methoxyphenyl)hydrazine
CAS No:1388076-46-7
Molecular Formula:C7H9ClN2O
Molecular Weight:172.61216044426
CID:4797892
PubChem ID:86672143

(3-Chloro-2-methoxyphenyl)hydrazine Properties

Names and Identifiers

    • (3-chloro-2-methoxyphenyl)hydrazine
    • 3-Chloro-2-methoxyphenylhydrazine
    • InChIKey: BJLLXPZTDIIHNZ-UHFFFAOYSA-N
    • Inchi: 1S/C7H9ClN2O/c1-11-7-5(8)3-2-4-6(7)10-9/h2-4,10H,9H2,1H3
    • SMILES: ClC1=CC=CC(=C1OC)NN

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Heavy Atom Count: 11
  • Complexity: 123
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.3

(3-Chloro-2-methoxyphenyl)hydrazine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A250000442-250mg
3-Chloro-2-methoxyphenylhydrazine
1388076-46-7 98%
250mg
707.20 USD
Enamine
EN300-175391-0.05g
(3-chloro-2-methoxyphenyl)hydrazine
1388076-46-7
0.05g
$924.0 2023-09-20

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